Deanol pidolate

Deanol pidolate (CAS 23513-72-6), also known as DMAE pidolate, is a specialized amino alcohol salt formed by reacting dimethylaminoethanol (DMAE) with pidolic acid (pyrrolidone carboxylic acid, PCA). In the dermocosmetic and pharmaceutical industries, DMAE is highly valued as a pro-cholinergic agent that induces a rapid skin-firming and tensile lifting effect. However, the pure DMAE free base is highly alkaline, volatile, and possesses a strong, commercially prohibitive amine odor. By utilizing the pidolate salt, formulators achieve a neutralized, highly soluble liquid compound that eliminates odor and volatility issues. Furthermore, because pidolic acid is a core component of the skin's Natural Moisturizing Factor (NMF), Deanol pidolate inherently provides dual-action functionality, combining the structural firming of DMAE with the humectant hydration of PCA [1].

Substituting Deanol pidolate with the generic DMAE free base or common solid salts (such as DMAE bitartrate or DMAE acetamidobenzoate) introduces severe formulation and performance liabilities. The free base requires extensive pH buffering and masking agents to hide its fishy odor, complicating the formulation matrix. While solid salts like DMAE bitartrate resolve the odor issue, they are crystalline powders that can induce physical instability, crystallization, or gritty textures when loaded at clinical concentrations (e.g., 3%) in premium silicone-based emulsions. Deanol pidolate, supplied as a highly miscible liquid, integrates seamlessly into the aqueous or emulsion phase without altering the baseline viscosity or risking precipitation. Additionally, standard salts lack the intrinsic PCA moiety, meaning they cannot provide the synergistic stratum corneum hydration required in high-end anti-aging products, forcing buyers to procure and formulate secondary humectants [1].

Rheological Stability in Silicone Emulsions

When formulating premium anti-aging creams, maintaining the tactile profile (pseudoplasticity) is critical. A comparative study evaluated 3% DMAE pidolate (liquid) against 3% DMAE acetamidobenzoate (powder) in silicone emulsions over 28 days. The addition of DMAE pidolate maintained the emulsion's pseudoplastic behavior with a stable hysteresis area (averaging 6.313 dyne/cm².s) without modifying the baseline viscosity of the emulsion. Because it is a liquid, DMAE pidolate circumvented the dissolution and potential recrystallization hurdles associated with powder-form DMAE salts [1].

Procuring the liquid pidolate salt eliminates the risk of solid-particle precipitation in emulsions, reducing batch failure rates in cosmetic manufacturing.

Epidermal Thickening and Firming Efficacy

The primary procurement driver for DMAE is its skin-firming efficacy. In vivo histometric evaluations demonstrated that topical application of formulations containing 3% DMAE pidolate significantly increased the thickness of the viable epidermis (p < 0.01) compared to an unsupplemented silicone control. Importantly, this structural enhancement was achieved without causing a significant increase in the population density of leukocytes or fibroblasts in the papillary dermis, indicating that the thickening is a true pharmacological effect rather than an inflammatory swelling response[1].

Validates that Deanol pidolate successfully penetrates the stratum corneum to deliver measurable anti-aging structural benefits without inducing contact dermatitis.

Synergistic Stratum Corneum Hydration

Unlike standard salts such as DMAE bitartrate, Deanol pidolate utilizes pidolic acid (PCA) as its counter-ion. PCA is a highly hygroscopic molecule that naturally constitutes approximately 12% of the skin's Natural Moisturizing Factor (NMF). Clinical evaluations of DMAE-based formulations show that they enhance stratum corneum water content after application. By utilizing the pidolate salt, formulators deliver both the cholinergic firming action of DMAE and the intrinsic humectant capacity of PCA, providing enhanced moisture retention compared to non-hydrating counter-ions like bitartrate or acetamidobenzoate [1].

Allows procurement teams to source a single dual-action active ingredient, reducing formulation complexity and the need for supplementary humectants.

Premium Anti-Aging Silicone Serums

Deanol pidolate is a highly effective choice for high-end silicone-based anti-aging serums. Its liquid state ensures seamless integration into the emulsion without altering pseudoplasticity or risking the crystallization commonly seen with powder salts like DMAE bitartrate [1].

Firming and Hydrating Dermocosmetics

Ideal for formulations targeting mature or dry skin, where the active ingredient must provide both the tensile lifting effect of DMAE (increasing epidermal thickness) and the humectant moisture retention of the PCA counter-ion [2].

Odor-Sensitive Facial Formulations

A practical procurement substitute for DMAE free base in facial creams and lotions, as the pidolate salt neutralizes the compound's highly alkaline pH and eliminates the commercially prohibitive fishy amine odor [1].